Cas no 5956-09-2 (Aihydroagarofuran)

• Product Name: Aihydroagarofuran
• CAS No: 5956-09-2
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 1998772
• PubChem ID: 21593552
• Update Time: 2025-04-21

Aihydroagarofuran Chemical and Physical Properties

Names and Identifiers

• Aihydroagarofuran
• Dihydro-alpha-beta-agarofuran
• Dihydro-beta-Agarofuran
• dihydroagarofuran
• Q27139701
• 5956-09-2
• (3R,5aS,9R,9aS)-2,2,5a,9-tetramethyloctahydro-2H-3,9a-methano-1-benzoxepine
• beta-Agarofuran, dihydro-
• trans-Dihydroagarofuran
• Octahydro-2,2,5a,9-tetramethyl-2H-3,9a-methano-1-benzoxepin
• 2H-3,9a-Methano-1-benzoxepin, octahydro-2,2,5a,9-tetramethyl-
• CHEBI:71547
• SCHEMBL2400604
• Deoxybaimuxinol
• (1S,2R,6S,9R)-2,6,10,10-tetramethyl-11-oxatricyclo[7.2.1.01,6]dodecane
• [3R-(3alpha,5aalpha,9alpha,9aalpha)]-Octahydro-2,2,5a,9-tetramethyl-2H-3,9a-methano-1-benzoxepin

• Inchi： 1S/C15H26O/c1-11-6-5-8-14(4)9-7-12-10-15(11,14)16-13(12,2)3/h11-12H,5-10H2,1-4H3/t11-,12-,14+,15+/m1/s1
• InChI Key： HVAVUZLEYSAYGE-UXOAXIEHSA-N
• SMILES： O1C(C)(C)[C@@H]2CC[C@]3(C)CCC[C@@H](C)[C@]13C2

Computed Properties

• Exact Mass: 222.198365449g/mol
• Monoisotopic Mass: 222.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Agarofurans
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Agarofurans